Cas no 941257-91-6 (5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941257-91-6
• MF: C₂₄H₂₂N₄O₃
• MW: 414.456485271454
• CID: 5429210
• PubChem ID: 16647281
• Update Time: 2025-07-22

5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-[4-(phenylcarbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 941257-91-6
• VU0609873-1
• (E)-5-(4-benzoylpiperazin-1-yl)-2-(4-methoxystyryl)oxazole-4-carbonitrile
• AKOS001558559
• 5-(4-benzoylpiperazin-1-yl)-2-[(E)-2-(4-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• F3309-0415
• STK874647
• 5-(4-BENZOYLPIPERAZIN-1-YL)-2-[(1E)-2-(4-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H22N4O3/c1-30-20-10-7-18(8-11-20)9-12-22-26-21(17-25)24(31-22)28-15-13-27(14-16-28)23(29)19-5-3-2-4-6-19/h2-12H,13-16H2,1H3/b12-9+
• InChI Key： UAIDAOMYRPNRTD-FMIVXFBMSA-N
• SMILES： O1C(/C=C/C2C=CC(=CC=2)OC)=NC(C#N)=C1N1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 414.16919058g/mol
• Monoisotopic Mass: 414.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941257-91-6)

The compound 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941257-91-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a benzoylpiperazine moiety and an oxazole-carbonitrile core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its unique molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile has surged due to their versatility in addressing unmet medical needs. This compound’s E-configuration ethenyl group and methoxyphenyl substituent contribute to its stability and binding affinity, making it a subject of intense study in medicinal chemistry. Its CAS No. 941257-91-6 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this compound is its potential role in targeted therapy. With the rise of precision medicine, researchers are exploring how 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile can be optimized for selective action against specific biological pathways. Its oxazole ring, known for its electron-rich properties, may enhance interactions with enzyme active sites, while the carbonitrile group could facilitate covalent binding. These features align with current trends in fragment-based drug design and computational chemistry.

From a synthetic perspective, the preparation of CAS No. 941257-91-6 involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling or microwave-assisted synthesis to achieve high yields. The compound’s piperazine backbone is a common pharmacophore in CNS-active drugs, sparking interest in its potential neurological applications. However, its lipophilicity and molecular weight must be carefully optimized to ensure drug-like properties, a topic frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Beyond pharmaceuticals, 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(4-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and electron-withdrawing groups could enable tunable optical properties, a hot topic in optoelectronics research. This dual utility underscores its value in interdisciplinary research.

In conclusion, CAS No. 941257-91-6 represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for future studies, particularly in the context of drug discovery and advanced materials. As research progresses, this compound may unlock new opportunities in therapeutic innovation and technological advancement.